Cas no 66260-12-6 (2,2,4,7-Tetramethyl-3,4-dihydro-2H-1-benzopyran-6-ol)

• Product Name: 2,2,4,7-Tetramethyl-3,4-dihydro-2H-1-benzopyran-6-ol
• CAS No: 66260-12-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 2795523
• PubChem ID: 14093855
• Update Time: 2025-04-21

2,2,4,7-Tetramethyl-3,4-dihydro-2H-1-benzopyran-6-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11453514
• DTXSID30555816
• 66260-12-6
• 2,2,4,7-Tetramethyl-3,4-dihydro-2H-1-benzopyran-6-ol

• Inchi： 1S/C13H18O2/c1-8-5-12-10(6-11(8)14)9(2)7-13(3,4)15-12/h5-6,9,14H,7H2,1-4H3
• InChI Key： XGBRMNCSERKJPB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(=CC=2C(C)CC1(C)C)O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans